Cas no 1496892-64-8 (2-(methoxymethyl)phenylmethanesulfonyl chloride)

• Product Name: 2-(methoxymethyl)phenylmethanesulfonyl chloride
• CAS No: 1496892-64-8
• MF: C₉H₁₁ClO₃S
• MW: 234.699840784073
• CID: 4602407
• PubChem ID: 65625011
• Update Time: 2025-06-08

2-(methoxymethyl)phenylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [2-(methoxymethyl)phenyl]methanesulfonyl chloride
• Benzenemethanesulfonyl chloride, 2-(methoxymethyl)-
• 2-(methoxymethyl)phenylmethanesulfonyl chloride

• Inchi： 1S/C9H11ClO3S/c1-13-6-8-4-2-3-5-9(8)7-14(10,11)12/h2-5H,6-7H2,1H3
• InChI Key： SQGSBRYJCKDHSZ-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=CC=C1COC

Computed Properties

• Exact Mass: 234.012
• Monoisotopic Mass: 234.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(methoxymethyl)phenylmethanesulfonyl chloride

Introduction to 2-(methoxymethyl)phenylmethanesulfonyl chloride (CAS No. 1496892-64-8)

2-(methoxymethyl)phenylmethanesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1496892-64-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of this compound, particularly the presence of a methoxymethyl group and a phenyl ring attached to a sulfonyl chloride moiety, make it a versatile building block for medicinal chemists and synthetic organic chemists.

The sulfonyl chloride functional group in 2-(methoxymethyl)phenylmethanesulfonyl chloride is highly reactive and serves as a crucial intermediate in the formation of sulfonamides, which are known for their broad spectrum of biological activities. Sulfonamides have been extensively studied and utilized in the development of antibiotics, anti-inflammatory drugs, and other therapeutic agents. The methoxymethyl (methylene glycol ether) group in this compound adds an additional layer of reactivity, enabling further functionalization through nucleophilic substitution reactions. This makes 2-(methoxymethyl)phenylmethanesulfonyl chloride a valuable reagent in the synthesis of complex molecules.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. The structural motif of 2-(methoxymethyl)phenylmethanesulfonyl chloride provides a unique platform for designing molecules with enhanced pharmacological properties. For instance, researchers have explored its utility in the synthesis of sulfonamide-based inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The methoxymethyl group can be readily converted into other functional groups, such as alcohols or amines, allowing for the introduction of diverse chemical scaffolds.

One notable application of 2-(methoxymethyl)phenylmethanesulfonyl chloride is in the preparation of chiral sulfoxides and sulfones, which are important motifs in many biologically active compounds. The sulfonyl chloride can undergo asymmetric sulfoxidation or sulfonation reactions, leading to enantiomerically enriched products. These chiral compounds are particularly valuable in drug development, where the stereochemistry of a molecule can significantly influence its biological activity and pharmacokinetic properties.

The synthetic utility of 2-(methoxymethyl)phenylmethanesulfonyl chloride extends beyond its role as an intermediate in sulfonamide synthesis. It can also be used to introduce sulfonyl groups into heterocyclic compounds, which are prevalent in many pharmaceuticals. For example, researchers have utilized this compound to synthesize sulfonylated pyridines and quinolines, which exhibit various biological activities, including antiviral and anti-inflammatory effects. The versatility of 2-(methoxymethyl)phenylmethanesulfonyl chloride lies in its ability to participate in multiple types of reactions, making it a valuable tool for synthetic chemists.

Advances in computational chemistry have further enhanced the understanding and application of 2-(methoxymethyl)phenylmethanesulfonyl chloride. Molecular modeling studies have revealed insights into its reactivity and interaction with biological targets. These studies have guided the design of more effective sulfonamide derivatives by predicting how structural modifications will impact biological activity. Additionally, computational methods have been employed to optimize synthetic routes involving this compound, leading to more efficient and sustainable processes.

The pharmaceutical industry has also embraced green chemistry principles in the synthesis of 2-(methoxymethyl)phenylmethanesulfonyl chloride and its derivatives. Efforts have been made to develop environmentally friendly synthetic methods that minimize waste and reduce energy consumption. For instance, catalytic processes have been explored to replace traditional stoichiometric methods involving harsh reagents. These advancements not only improve the sustainability of drug production but also enhance the overall efficiency of synthetic workflows.

In conclusion, 2-(methoxymethyl)phenylmethanesulfonyl chloride (CAS No. 1496892-64-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing sulfonamides and other biologically active molecules. Recent advancements in synthetic chemistry, computational methods, and green chemistry principles continue to expand its applications and enhance its utility in medicinal chemistry. As research progresses, it is likely that new and innovative uses for this compound will emerge, further solidifying its importance in the chemical sciences.